Cas no 1393813-40-5 (1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate)

• Product Name: 1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate
• CAS No: 1393813-40-5
• MF: C₈H₁₈N₂O₄S
• MW: 238.304521083832
• MDL: MFCD25458334
• CID: 2110270
• PubChem ID: 71500857
• Update Time: 2025-10-29

1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1-propyl)aminosulfonylcarbamate
• Carbamic acid, N-[(propylamino)sulfonyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-propylsulfamoylcarbamate
• CS-M1797
• DA-45401
• D77432
• AS-82372
• 1393813-40-5
• SCHEMBL20646495
• tert-Butyl (N-propylsulfamoyl)carbamate
• tert-ButylN-propylsulfamoylcarbamate
• tert-butyl N-(propylsulfamoyl)carbamate
• 1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate

• MDL： MFCD25458334
• Inchi： 1S/C8H18N2O4S/c1-5-6-9-15(12,13)10-7(11)14-8(2,3)4/h9H,5-6H2,1-4H3,(H,10,11)
• InChI Key： DNKVAMMOETYAIM-UHFFFAOYSA-N
• SMILES： S(NC(=O)OC(C)(C)C)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 238.09872823g/mol
• Monoisotopic Mass: 238.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.9Ų

Additional information on 1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate

Chemical Overview of 1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate (CAS No. 1393813-40-5)

The compound 1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate, identified by the CAS number CAS No. 1393813-40-5, is a specialized chemical entity with unique structural and functional properties. This compound belongs to the broader category of carbamates, which are widely recognized for their versatility in various industrial and agricultural applications. The molecular structure of this compound comprises a sulfonyl group attached to a carbamate moiety, with a propylamino substituent and a 1,1-dimethylethyl group contributing to its distinct chemical profile.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate, leveraging innovative reaction pathways and catalysts to enhance yield and purity. Researchers have demonstrated that the synthesis of this compound involves multi-step processes, including nucleophilic substitution and condensation reactions, which are optimized to minimize by-products and ensure high-quality output.

In terms of physical properties, CAS No. 1393813-40-5 exhibits a melting point of approximately 78°C and a boiling point around 245°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based applications. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resistance to degradation under mild conditions, which is crucial for its practical utility.

The chemical functionality of 1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate is primarily attributed to its sulfonyl and carbamate groups. These functional groups endow the compound with reactivity towards nucleophiles and acids, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as an intermediate in the production of agrochemicals and pharmaceutical agents.

In the agricultural sector, this compound has shown promise as a precursor for developing efficient herbicides and insecticides. Its ability to inhibit key enzymatic pathways in pests has been validated through in vitro assays, suggesting its potential role in sustainable pest management solutions.

From a pharmacological perspective, research into CAS No. 1393813-40-5's bioavailability and metabolic pathways has revealed its potential as a drug delivery agent. Its unique structure allows for controlled release mechanisms when incorporated into drug formulations, enhancing therapeutic efficacy while minimizing side effects.

The environmental impact of this compound has also been a focal point of recent studies. Assessments indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This characteristic aligns with global efforts to develop eco-friendly chemical products.

In conclusion, 1,1-Dimethylethyl N-(Propylamino)sulfonyl-carbamate (CAS No. 1393813-40-5) stands out as a versatile chemical entity with diverse applications across multiple industries. Its synthesis methodologies continue to evolve with advancements in catalytic processes, while its functional properties make it an attractive candidate for innovative solutions in agriculture and medicine.